Cas no 6890-30-8 (1,3-Benzodioxole-5-methanol,a-ethyl-)

• Product Name: 1,3-Benzodioxole-5-methanol,a-ethyl-
• CAS No: 6890-30-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00510324
• CID: 503292
• PubChem ID: 165553
• Update Time: 2025-05-22

1,3-Benzodioxole-5-methanol,a-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,a-ethyl-
• 1-(1,3-benzodioxol-5-yl)propan-1-ol
• 1-(3,4-METHYLENEDIOXYPHENYL)-1-PROPANOL
• 1-piperonyl-1-propanol
• 1-(3,4-methylenedioxyphenyl)propane-1-ol
• AKOS013210153
• 5-(alpha-hydroxypropyl)benzo[1,3]dioxol
• 1-(3,4-methylenedioxyphenyl) propan-1-ol
• (+/-)-1-[3,4-(methylenedioxy)phenyl]-1-hydroxy-propane
• 1-[3,4-(Methylenedioxy)phenyl]-1-propanol
• DTXSID30988600
• 1-(1,3-benzodioxol-5-yl)propan-1-ol, AldrichCPR
• 1,3-Benzodioxole-5-methanol, alpha-ethyl-
• Piperonyl alcohol, alpha-ethyl-
• BRN 0150197
• 6890-30-8
• 5-19-02-00566 (Beilstein Handbook Reference)
• 5-(1-Hydroxypropyl)-1,3-benzodioxolane
• CHEBI:167430
• 1-(2H-1,3-BENZODIOXOL-5-YL)PROPAN-1-OL
• alpha-Ethylpiperonyl alcohol
• 1-(benzo[d][1,3]dioxol-5-yl)propan-1-ol
• CHEMBL463793
• SCHEMBL5490219
• 1-(3,4-Methylenedioxyphenyl)-propane-1-ol

• MDL： MFCD00510324
• Inchi： 1S/C10H12O3/c1-2-8(11)7-3-4-9-10(5-7)13-6-12-9/h3-5,8,11H,2,6H2,1H3
• InChI Key： PXFYAFDHWSXVLU-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CC)O

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 291.7°C at 760 mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.563
• PSA: 38.69000
• LogP: 1.85870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole-5-methanol,a-ethyl-

1,3-Benzodioxole-5-methanol, α-ethyl (CAS No. 6890-30-8): A Comprehensive Overview

1,3-Benzodioxole-5-methanol, α-ethyl, also known by its CAS registry number 6890-30-8, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of aromatic alcohols and has garnered attention due to its unique structural properties and potential applications in drug design, agrochemicals, and advanced materials. The molecule features a benzodioxole ring system with a methanol group at the 5-position and an ethyl substituent at the alpha position, making it a versatile building block for further chemical modifications.

The synthesis of 1,3-Benzodioxole-5-methanol, α-ethyl typically involves multi-step organic reactions, often utilizing directing groups and protecting strategies to achieve the desired regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as pharmaceuticals. Researchers have explored various methodologies, including transition-metal-catalyzed cross-couplings and enzymatic resolutions, to optimize the synthesis process and enhance yield.

In terms of physical properties, 1,3-Benzodioxole-5-methanol, α-ethyl exhibits a melting point of approximately 78°C and a boiling point around 215°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable for use in various chemical reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–290 nm due to the conjugated benzodioxole system, which is advantageous for applications in optoelectronic materials.

The biological activity of 1,3-Benzodioxole-5-methanol, α-ethyl has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cyclooxygenase (COX) enzymes. Additionally, it has shown moderate activity against certain cancer cell lines through mechanisms involving apoptosis induction and mitochondrial dysfunction. These findings have sparked interest in further exploring its therapeutic potential in oncology and inflammation-related diseases.

In the realm of materials science, 1,3-Benzodioxole-5-methanol, α-ethyl has been employed as a precursor for synthesizing advanced polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it a valuable component in designing materials with tailored electronic properties. Recent research has focused on incorporating this compound into polymer frameworks to enhance charge transport characteristics for applications in organic electronics.

The environmental impact of 1,3-Benzodioxole-5-methanol, α-ethyl has also been a topic of interest. Studies on its biodegradation kinetics reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for its use in agrochemicals and other environmentally sensitive applications.

In conclusion, 1,3-Benzodioxole-5-methanol, α-ethyl (CAS No. 6890-30-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure lends itself well to both fundamental research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.